Cas no 217817-01-1 (Tos-PEG4-t-butyl ester)

• Product name: Tos-PEG4-t-butyl ester
• CAS No: 217817-01-1
• MF: C₂₀H₃₂O₈S
• MW: 432.528285980225
• MDL: MFCD22201544
• CID: 2950597
• PubChem ID: 60146205

Tos-PEG4-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• 对甲苯磺酸酯丙酸叔丁酯三乙二醇
• Tos-PEG4-t-butyl ester
• 3-(2-{2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-ethoxy)-propionic acid tert-butyl ester
• tert-butyl 3-(2-(2-(2-(tosyloxy)ethoxy)ethoxy)ethoxy)propanoate
• tert-butyl 3-[2-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]ethoxy]propanoate
• Tos-PEG3-CH2CH2COOtBu
• BCP34163
• KM5180
• Tos-PEG4-Boc;Tos-PEG3-CH2CH2COOtBu
• tert-butyl 3-(2-(2-(2-(tosyloxy)ethoxy)ethoxy)ethoxy)-propa
• MS-20875
• BP-20636
• 217817-01-1
• MFCD22201544
• DTXSID701120878
• CS-0107717
• HY-130422
• C70821
• tert-butyl 3-[2-(2-{2-[(4-methylbenzenesulfonyl)oxy]ethoxy}ethoxy)ethoxy]propanoate
• Tos-PEG4-Boc
• AAQWIVKRAHBPDM-UHFFFAOYSA-N
• Tos-PEG4-t-butyl ester (Tos-PEG4-Boc)
• DB-105300
• 1,1-Dimethylethyl 3-[2-[2-[2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]ethoxy]ethoxy]propanoate
• A1-06428
• tert-butyl 3-(2-(2-(2-(tosyloxy)ethoxy)ethoxy)ethoxy)-propanoate
• Propanoic acid,3-[2-[2-[2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]ethoxy]ethoxy]-,1,1-dimethylethyl ester
• TOS-PEG3-T-BUTYLESTER
• EN300-7373227
• AKOS037654857
• SCHEMBL40180

• MDL： MFCD22201544
• Inchi： 1S/C20H32O8S/c1-17-5-7-18(8-6-17)29(22,23)27-16-15-26-14-13-25-12-11-24-10-9-19(21)28-20(2,3)4/h5-8H,9-16H2,1-4H3
• InChI Key： AAQWIVKRAHBPDM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 432.18178915 g/mol
• Monoisotopic Mass: 432.18178915 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• Molecular Weight: 432.5
• XLogP3: 1.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 528.5±45.0 °C at 760 mmHg
• Flash Point: 273.4±28.7 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Tos-PEG4-t-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Tos-PEG4-t-butyl ester

Introduction to Tos-PEG4-t-butyl Ester (CAS No. 217817-01-1)

Tos-PEG4-t-butyl ester, with the chemical compound identifier CAS No. 217817-01-1, is a specialized polymer derivative that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a Tos-PEG4-t-butyl ester structure, combines the versatility of polyethylene glycol (PEG) with the stability provided by the tosyl (Tos) and t-butyl (t-Bu) functional groups. The unique combination of these elements makes it a valuable tool in the development of novel therapeutic agents and diagnostic tools.

The polyethylene glycol (PEG) moiety is well-known for its ability to enhance the solubility and bioavailability of hydrophobic molecules. PEGylation, the process of attaching PEG chains to biomolecules, has become a cornerstone in drug development due to its ability to improve pharmacokinetic properties. The presence of four carbon units in the PEG chain (PEG4) provides an optimal balance between steric hindrance and functionality, making it suitable for a wide range of applications.

The tosyl group (Tos) is introduced to provide additional stability and reactivity, allowing for further chemical modifications. The tosyl group is a common protecting group in organic synthesis and can be used to introduce specific functionalities or to facilitate subsequent reactions. The t-butyl ester group (t-Bu ester) adds another layer of stability, ensuring that the compound remains intact under various conditions while still being amenable to further derivatization.

In recent years, there has been a surge in research focused on developing novel biomaterials for targeted drug delivery. Tos-PEG4-t-butyl ester has emerged as a promising candidate in this area due to its ability to form stable conjugates with therapeutic agents. These conjugates can be designed to target specific tissues or cells, thereby improving the efficacy of treatments while minimizing side effects.

One of the most exciting applications of Tos-PEG4-t-butyl ester is in the field of antibody-drug conjugates (ADCs). ADCs are a class of biopharmaceuticals that combine the targeting ability of antibodies with the cytotoxicity of small molecule drugs. The PEG moiety in Tos-PEG4-t-butyl ester helps to shield the ADC from rapid clearance by the immune system, while the tosyl and t-butyl groups provide sites for further chemical modifications. This has led to the development of several ADCs that are currently in clinical trials for various cancers.

Another area where Tos-PEG4-t-butyl ester has shown promise is in the development of peptide-based therapeutics. Peptides are short chains of amino acids that can be used to treat a variety of diseases, including metabolic disorders and infections. However, peptides often suffer from poor bioavailability due to their rapid degradation by enzymes in the body. PEGylation can significantly improve peptide stability and bioavailability, making them more effective as therapeutic agents.

The use of Tos-PEG4-t-butyl ester in peptide conjugation has been particularly successful due to its ability to form stable linkages with amino acid side chains. This stability ensures that the peptide remains intact during circulation, allowing it to reach its target site and exert its therapeutic effect. Recent studies have demonstrated that peptides conjugated with Tos-PEG4-t-butyl ester exhibit improved pharmacokinetic properties and enhanced therapeutic efficacy compared to unconjugated peptides.

In addition to its applications in drug delivery, Tos-PEG4-t-butyl ester has also been explored as a component in diagnostic imaging agents. The PEG moiety enhances the solubility and biocompatibility of contrast agents, while the other functional groups allow for targeted binding to specific tissues or cells. This has led to the development of more accurate and sensitive diagnostic tools for diseases such as cancer and cardiovascular disorders.

The synthesis of Tos-PEG4-t-butyl ester involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the reaction of PEG with chloroformate derivatives followed by protection with diisopropylethylamine (DIPEA). The resulting intermediate is then reacted with t-butanol under acidic conditions to form the t-butyl ester group. Finally,tosylation is performed using methyl p-toluenesulfonate (MPTOS) in an appropriate solvent system.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for Tos-PEG4-t-butyl ester. Continuous flow chemistry techniques have been particularly effective in improving reaction yields and reducing production costs. These methods also offer greater control over reaction conditions, leading to higher product purity and consistency.

The growing demand for Tos-PEG4-t-butyl ester has spurred innovation in its application across various industries. Pharmaceutical companies are increasingly exploring new ways to utilize this compound in drug development, while academic researchers are investigating its potential in biomaterial science and nanotechnology. As our understanding of biological systems continues to expand, it is likely that we will see even more innovative uses for this versatile polymer derivative.